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Cat. No.: B154771 Get Quote

Navigating the Chemical Landscape of
Substituted Piperidinemethanamines
An In-depth Technical Guide for Researchers and Drug Development Professionals

The substituted piperidinemethanamine scaffold is a cornerstone in modern medicinal

chemistry, serving as a versatile intermediate in the synthesis of a wide array of bioactive

molecules. This guide delves into the chemical identity and properties of compounds related to

"N-Methyl-1-(piperidin-4-YL)methanamine," a name that, due to the nuances of chemical

nomenclature, can refer to several distinct molecules. This ambiguity necessitates a careful

examination of the possible structures to ensure clarity in research and development

endeavors. This document provides a comprehensive overview of the key chemical identifiers

for the most common interpretations of this chemical name, laying a foundational

understanding for further exploration.

Disambiguation of "N-Methyl-1-(piperidin-4-
YL)methanamine"
The primary ambiguity in the name "N-Methyl-1-(piperidin-4-YL)methanamine" lies in the

location of the methyl group. It can be attached to the nitrogen of the piperidine ring, the

nitrogen of the exocyclic methanamine, or both. Each of these variations results in a unique

chemical entity with its own specific properties and identifiers.
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Physicochemical Properties of Related Compounds
To facilitate clear and accurate scientific communication and experimentation, the fundamental

physicochemical properties of these related compounds are summarized below. These data

are critical for everything from reaction setup to analytical method development.

Compound
Name

Structure CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

(1-Methyl-4-

piperidinyl)metha

namine

7149-42-0[1] C₇H₁₆N₂ 128.22

N-Methyl-1-

(piperidin-4-

yl)methanamine

126579-26-8[2] C₇H₁₆N₂ 128.22

N-Methyl-1-(1-

methylpiperidin-

4-

yl)methanamine

405928-19-0[3]

[4]
C₈H₁₈N₂ 142.24[3][4]

Applications in Research and Development
The piperidine moiety is a prevalent feature in many centrally active pharmaceuticals due to its

ability to cross the blood-brain barrier and interact with various receptors and transporters.

Consequently, derivatives of piperidinemethanamine are of significant interest in drug

discovery.

These compounds are frequently utilized as building blocks in the synthesis of more complex

molecules targeting a range of biological pathways. For instance, they serve as key

intermediates in the creation of analgesics and agents targeting the central nervous system.[3]
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Their utility also extends to neurotransmitter research, where they are employed in studies to

understand the mechanisms of drugs affecting mood and cognition.[3]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and specific signaling pathways are highly dependent on the

particular bioactive molecule being synthesized from these piperidinemethanamine

intermediates. To construct a relevant experimental workflow or signaling pathway diagram, a

specific biological target or application context is necessary.

For example, if a derivative of these compounds were to be investigated as a ligand for a G-

protein coupled receptor (GPCR), a logical experimental workflow would involve the following

steps:
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Synthesis and Purification

In Vitro Binding Assays

Functional Assays

Synthesis of Derivative Purification (e.g., HPLC) Structural Characterization (NMR, MS) Radioligand Binding Assay Saturation Binding (Kd)

Competition Binding (Ki)

Signaling Pathway Activation (e.g., cAMP assay) Dose-Response Curve (EC50/IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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